Cas no 878441-37-3 (7-(2-ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878441-37-3
• MF: C₁₄H₂₂N₆O₃
• MW: 322.362882137299
• CID: 5361773
• Update Time: 2025-10-25

7-(2-ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-Ethoxy-ethyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 7-(2-ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H22N6O3/c1-3-23-9-8-20-10-11(18(2)14(22)17-12(10)21)16-13(20)19-6-4-15-5-7-19/h15H,3-9H2,1-2H3,(H,17,21,22)
• InChI Key： PAGJBFBDQRDLPU-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-(2-ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2-Ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No 878441-37-3, known as 7-(2-Ethoxyethyl)-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule belongs to the class of purine analogs, which are widely studied for their potential therapeutic applications in treating various diseases, including cancer and inflammatory disorders. The structure of this compound is characterized by a purine ring system with several substituents that confer unique biological properties.

The purine ring serves as the core framework of this molecule, with modifications at positions 2, 3, 6, and 8. The piperazine group attached at position 8 is a key feature of this compound and is known to enhance its pharmacokinetic properties by improving solubility and bioavailability. Piperazine derivatives are commonly used in drug design due to their ability to form hydrogen bonds and interact with biological targets effectively.

At position 7 of the purine ring, there is a 2-Ethoxyethyl substituent. This group introduces a degree of hydrophobicity to the molecule while maintaining some degree of flexibility due to the ethylene glycol chain. The presence of an ether linkage (ethoxy group) can also influence the molecule's stability in physiological environments and its ability to penetrate cellular membranes.

Recent studies have focused on the biological activity of this compound and its potential as a therapeutic agent. Researchers have explored its effects on various cellular pathways, particularly those involved in inflammation and cancer progression. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential role in cancer therapy. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating the activity of pro-apoptotic proteins such as Bax and Bak. Furthermore, it has been shown to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell cycle regulation and survival.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the purine ring system through condensation reactions and subsequent functionalization at specific positions using nucleophilic substitution or coupling reactions. The optimization of these steps has been critical in improving the overall yield and purity of the final product.

From an industrial perspective, this compound represents a promising candidate for further development into a commercial drug product. Its unique combination of biological activity and favorable pharmacokinetic properties makes it an attractive target for pharmaceutical companies. However, further studies are required to fully characterize its safety profile and efficacy in human subjects.

In conclusion, 7-(2-Ethoxyethyl)-3-methyl-8-(Piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No 878441-37-3) is a versatile purine derivative with significant potential in drug discovery and development. Its structure-function relationship provides a foundation for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full range of biological activities and mechanisms of action, this compound is poised to play an important role in advancing modern medicine.